molecular formula C15H10N2O4 B6242062 2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 2154356-63-3

2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione

Cat. No. B6242062
CAS RN: 2154356-63-3
M. Wt: 282.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione” is a functionalized cereblon ligand used for the development of Thalidomide based PROTACs . It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . It’s a basic building block for making protein degrader library .


Chemical Reactions Analysis

The compound is amenable for linker attachment via reductive amination . It’s used as a building block for making protein degrader library .

Mechanism of Action

The compound is a functionalized cereblon ligand used for the development of Thalidomide based PROTACs . PROTACs are a class of drugs that adjust immune responses .

Safety and Hazards

The compound should be handled only by those properly qualified in the handling and use of potentially hazardous chemicals . It should be stored in closed vessels at -20°C . In the event of a fire involving this material, use dry powder or carbon dioxide extinguishers .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione' involves the reaction of 3,4-dimethoxyphenylacetic acid with ethyl chloroformate to form ethyl 3,4-dimethoxyphenylacetate. This intermediate is then reacted with hydrazine hydrate to form 3,4-dimethoxyphenylhydrazine. The hydrazine is then reacted with 3,4-dimethoxybenzaldehyde to form 3,4-dimethoxyphenylhydrazone. This hydrazone is then reacted with maleic anhydride to form the final product, '2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione'.", "Starting Materials": [ "3,4-dimethoxyphenylacetic acid", "ethyl chloroformate", "hydrazine hydrate", "3,4-dimethoxybenzaldehyde", "maleic anhydride" ], "Reaction": [ "3,4-dimethoxyphenylacetic acid + ethyl chloroformate → ethyl 3,4-dimethoxyphenylacetate", "ethyl 3,4-dimethoxyphenylacetate + hydrazine hydrate → 3,4-dimethoxyphenylhydrazine", "3,4-dimethoxyphenylhydrazine + 3,4-dimethoxybenzaldehyde → 3,4-dimethoxyphenylhydrazone", "3,4-dimethoxyphenylhydrazone + maleic anhydride → '2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione'" ] }

CAS RN

2154356-63-3

Product Name

2-(2,6-dioxopiperidin-3-yl)-5-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione

Molecular Formula

C15H10N2O4

Molecular Weight

282.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.